Cas no 16241-04-6 (Carbamothioic acid, dimethyl-, O-phenyl ester)

• Product name: Carbamothioic acid, dimethyl-, O-phenyl ester
• CAS No: 16241-04-6
• MF: C₉H₁₁NOS
• MW: 181.25474
• CID: 1342455
• PubChem ID: 12513775

Carbamothioic acid, dimethyl-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, O-phenyl ester
• O-phenyl N,N-dimethylcarbamothioate
• dimethylamino-methanethioic acid O-phenyl ester
• O-phenyl dimethylthiocarbamate
• DTXSID00500974
• SCHEMBL7781426
• phenyl N,N-dimethylthiocarbamate
• 16241-04-6
• O-Phenyl dimethylcarbamothioate

• Inchi： InChI=1S/C9H11NOS/c1-10(2)9(12)11-8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： UIBSZFMNVHJSFL-UHFFFAOYSA-N
• SMILES： CN(C)C(=S)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47